Cas no 820233-24-7 (Phosphonic acid, [4-(acetyloxy)-1-hydroxy-2-butenyl]-, dimethyl ester)
![Phosphonic acid, [4-(acetyloxy)-1-hydroxy-2-butenyl]-, dimethyl ester structure](https://www.kuujia.com/scimg/cas/820233-24-7x500.png)
820233-24-7 structure
Product name:Phosphonic acid, [4-(acetyloxy)-1-hydroxy-2-butenyl]-, dimethyl ester
Phosphonic acid, [4-(acetyloxy)-1-hydroxy-2-butenyl]-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, [4-(acetyloxy)-1-hydroxy-2-butenyl]-, dimethyl ester
- (4-dimethoxyphosphoryl-4-hydroxybut-2-enyl) acetate
- DTXSID30839628
- 4-(Dimethoxyphosphoryl)-4-hydroxybut-2-en-1-yl acetate
- 820233-24-7
-
- Inchi: InChI=1S/C8H15O6P/c1-7(9)14-6-4-5-8(10)15(11,12-2)13-3/h4-5,8,10H,6H2,1-3H3
- InChI Key: PYXLZBLQORDJDU-UHFFFAOYSA-N
- SMILES: CC(=O)OCC=CC(O)P(=O)(OC)OC
Computed Properties
- Exact Mass: 238.06062519g/mol
- Monoisotopic Mass: 238.06062519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 82.1Ų
- XLogP3: -0.9
Phosphonic acid, [4-(acetyloxy)-1-hydroxy-2-butenyl]-, dimethyl ester Related Literature
-
Haibo Tang,Xinlong Tian,Junming Luo,Jianhuang Zeng,Yingwei Li,Huiyu Song,Shijun Liao J. Mater. Chem. A, 2017,5, 14278-14285
-
Jingchao Zhang,Fei Xu,Yang Hong,Qingang Xiong,Jianming Pan RSC Adv., 2015,5, 89415-89426
-
Suzhi Li,Pengtao Ma,Jingping Wang,Yuanyuan Guo,Haizhu Niu,Junwei Zhao,Jingyang Niu CrystEngComm, 2010,12, 1718-1721
-
Z. C. Kennedy,J. F. Christ,K. A. Evans,B. W. Arey,L. E. Sweet,M. G. Warner,R. L. Erikson,C. A. Barrett Nanoscale, 2017,9, 5458-5466
-
Luis M. Martínez-Prieto,Yannick Coppel,Bruno Chaudret,Lucy Cusinato,Iker del Rosal,Romuald Poteau Nanoscale, 2021,13, 6902-6915
-
Lili Gao,Xuelian Li,Xiaodong Li,Jianli Cheng,Bin Wang,Zhiyu Wang,Changming Li RSC Adv., 2016,6, 57190-57198
-
Igor S. Kovalev,Sougata Santra,Matiur Rahman,Adinath Majee New J. Chem., 2019,43, 11382-11390
-
Bastian C. Krüger,Sven Meyer,Tim Schäfer Phys. Chem. Chem. Phys., 2016,18, 22355-22363
-
Nataliia V. Shymanska Chem. Commun., 2017,53, 7353-7356
-
10. 3-Dimensional stable polyelectrolyte hollow capsules: preparation and spontaneous encapsulation†Y. D. Chen,J. J. Xu,Y. Wang,H. Chen,Q. J. Luo,X. D. Li,W. P. Zhu RSC Adv., 2017,7, 1260-1265
820233-24-7 (Phosphonic acid, [4-(acetyloxy)-1-hydroxy-2-butenyl]-, dimethyl ester) Related Products
- 117583-62-7(N-(2-methyl-1-phenylpropyl)benzenesulfonamide)
- 30389-93-6(Naphthalene, 1,8-difluoro-)
- 1017334-50-7(N-cyclohexyl-4-ethyl-1,2,3-thiadiazole-5-carboxamide)
- 2228347-25-7(4,4-difluoro-1-(furan-2-yl)cyclohexan-1-amine)
- 1361813-70-8(5-Chloro-3-(2,4-dichlorophenyl)-2-fluoropyridine)
- 1337989-19-1(3-(dimethylamino)-1-(2,5-dimethylfuran-3-yl)prop-2-en-1-one)
- 2228482-02-6(2,2-difluoro-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid)
- 1435983-61-1(3-amino-N-{2-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]ethyl}propanamide hydrochloride)
- 2229330-68-9(2-(1-ethynylcyclopropyl)imidazo1,2-apyridine)
- 1049386-78-8(2-(4-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
